5-[(4-Iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene

• CAS No.: 915309-24-9
• Molecular Formula: C14H15IO
• Molecular Weight: 326.17 g/mol
• IUPAC Name: 5-[(4-iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene
• InChI: InChI=1S/C14H15IO/c15-13-3-5-14(6-4-13)16-9-12-8-10-1-2-11(12)7-10/h1-6,10-12H,7-9H2
• InChI Key: BRDHWDVVOYBYFY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)COC3=CC=C(C=C3)I

Description

5-[(4-Iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene is a useful research compound. Its molecular formula is C14H15IO and its molecular weight is 326.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethylazodicarboxylate (8.7 g) was added dropwise to a solution of 5-norbornene-2-methanol (6.2 g, 0.05 mol), 4-iodophenol (11.0 g, 0.05 mol) and triphenylphosphine (13.1 g, 0.05 mol) in 100 mL of anhydrous tetrahydrofuran. After completion of the addition, the resulting solution was stirred for 18 h at room temperature. The solvent was removed under reduced pressure and the oily residue was extracted three times with hot hexane. Combined hexane extracts were evaporated under reduced pressure to give 8 (15.0 g, 97%) as a colorless oil.